Cas no 2171265-70-4 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid
• CAS No: 2171265-70-4
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6381515
• PubChem ID: 165806599
• Update Time: 2025-06-09

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid
• 2171265-70-4
• EN300-1499581
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C25H24N2O6/c1-14(2)21(24(29)30)27-23(28)22-20(11-12-32-22)26-25(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,14,19,21H,13H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t21-/m0/s1
• InChI Key： CBWHNERBEJCTQI-NRFANRHFSA-N
• SMILES： O(C(NC1C=COC=1C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid

Comprehensive Analysis of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid (CAS No. 2171265-70-4)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid (CAS No. 2171265-70-4) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a furan-2-ylformamido moiety and a 3-methylbutanoic acid backbone, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for custom peptide synthesis reagents has surged, driven by advancements in cancer therapeutics and targeted drug delivery systems. The Fmoc group in 2171265-70-4 provides excellent protection for the amino group during solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical development. This aligns with current industry trends toward precision medicine, where researchers seek highly specific molecular tools for protein engineering and biomarker discovery.

The furan ring component of this compound has attracted attention in medicinal chemistry circles due to its potential hydrogen-bonding capabilities and aromatic interactions with biological targets. Computational studies suggest that derivatives of 2171265-70-4 could exhibit improved pharmacokinetic properties, addressing common challenges in oral bioavailability of peptide-based drugs. These properties make it particularly relevant for developing GPCR-targeting therapeutics, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the chiral center at the 2-position of this compound ensures stereochemical purity, crucial for maintaining biological activity in final products. The branched alkyl chain (3-methylbutanoic acid) contributes to enhanced lipophilicity, a property frequently optimized in CNS drug development. These features position CAS 2171265-70-4 as a versatile intermediate for creating peptide mimetics with improved metabolic stability.

Quality control of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylbutanoic acid requires advanced analytical techniques such as HPLC-MS and chiral chromatography to verify its chemical purity and enantiomeric excess. These protocols align with GMP standards for pharmaceutical intermediates, addressing growing industry concerns about supply chain transparency in API manufacturing.

Emerging applications in chemical biology utilize this compound's orthogonal protecting groups for multicomponent reactions in DNA-encoded library synthesis. Its compatibility with click chemistry approaches makes it valuable for developing theranostic agents, combining diagnostic imaging and therapeutic functions—a cutting-edge area in personalized medicine research.

The stability profile of 2171265-70-4 under various pH conditions and its solubility in common organic solvents (DMSO, DMF) facilitate its incorporation into automated peptide synthesizers. These practical advantages respond to the research community's need for high-throughput screening compatible building blocks, particularly in antibody-drug conjugate development pipelines.

Environmental considerations in green chemistry have prompted investigations into more sustainable production methods for Fmoc-amino acid derivatives like this compound. Recent publications discuss catalyst-free coupling strategies and biodegradable protecting groups, reflecting broader industry shifts toward eco-friendly synthesis protocols.